Tin;ytterbium

• Molecular Formula: SnYb
• Molecular Weight: 291.75 g/mol
• IUPAC Name: tin;ytterbium
• InChI: InChI=1S/Sn.Yb
• InChI Key: RLTHPIPONYNDKJ-UHFFFAOYSA-N
• Canonical SMILES: [Sn].[Yb]

Description

Tin;ytterbium is a compound that combines the elements tin (Sn) and ytterbium (Yb) Tin is a post-transition metal known for its malleability and resistance to corrosion, while ytterbium is a rare earth element belonging to the lanthanide series

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of tin;ytterbium compounds typically involves the reaction of tin and ytterbium in their elemental forms or through their respective salts. One common method is the direct combination of tin and ytterbium metals at high temperatures in an inert atmosphere to prevent oxidation. The reaction can be represented as follows:

$$\text{Sn} + \text{Yb} \rightarrow \text{SnYb}$$Sn+Yb→SnYb

Another method involves the reduction of ytterbium salts with tin in a suitable solvent. For example, ytterbium chloride can be reduced with tin powder in a solvent like tetrahydrofuran (THF) under an inert atmosphere.

Industrial Production Methods

Industrial production of this compound compounds may involve more scalable methods such as metallothermic reduction, where ytterbium oxide is reduced with tin at high temperatures. This process can be represented as:

$$\text{Yb}_2\text{O}_3 + 3\text{Sn} \rightarrow 2\text{Yb} + 3\text{SnO}$$Yb2​O3​+3Sn→2Yb+3SnO

Chemical Reactions Analysis

Types of Reactions

Tin;ytterbium compounds can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form oxides of tin and ytterbium.

Reduction: this compound compounds can act as reducing agents in certain reactions.

Substitution: The compound can participate in substitution reactions where one element is replaced by another.

Common Reagents and Conditions

Oxidation: Oxygen or air can be used as oxidizing agents under controlled conditions.

Reduction: Hydrogen gas or other reducing agents like lithium aluminum hydride (LiAlH4) can be used.

Substitution: Halogens or halogenated compounds can be used for substitution reactions.

Major Products Formed

Oxidation: Tin oxide (SnO2) and ytterbium oxide (Yb2O3) are common products.

Reduction: Elemental tin and ytterbium can be regenerated.

Substitution: Halides of tin and ytterbium, such as tin chloride (SnCl2) and ytterbium chloride (YbCl3), can be formed.

Scientific Research Applications

Chemistry

In chemistry, tin;ytterbium compounds are used as catalysts in various organic reactions. Their unique electronic properties make them suitable for facilitating reactions that require specific activation energies.

Biology

In biological research, this compound compounds are explored for their potential use in imaging and diagnostic applications. Ytterbium’s luminescent properties make it useful in creating contrast agents for imaging techniques.

Medicine

In medicine, this compound compounds are being investigated for their potential use in targeted drug delivery systems. The ability to fine-tune the compound’s properties allows for precise targeting of specific cells or tissues.

Industry

In industry, this compound compounds are used in the production of specialized alloys and materials. These materials exhibit enhanced mechanical properties and resistance to corrosion, making them suitable for high-performance applications.

Mechanism of Action

The mechanism of action of tin;ytterbium compounds involves their interaction with molecular targets through coordination chemistry. Ytterbium’s ability to form stable complexes with various ligands allows for specific interactions with target molecules. These interactions can modulate the activity of enzymes or receptors, leading to desired biological or chemical effects.

Comparison with Similar Compounds

Similar Compounds

Tin;europium: Similar to tin;ytterbium, tin;europium compounds exhibit unique luminescent properties and are used in imaging applications.

Tin;samarium: Tin;samarium compounds are known for their catalytic properties and are used in organic synthesis.

Tin;terbium: Tin;terbium compounds are used in the production of phosphors for lighting and display technologies.

Uniqueness

This compound compounds are unique due to ytterbium’s distinct electronic configuration and oxidation states. This allows for a broader range of chemical reactivity and potential applications compared to other tin-lanthanide compounds. Additionally, ytterbium’s luminescent properties make this compound compounds particularly valuable in imaging and diagnostic applications.